Cas no 696621-14-4 (6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine)

6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine is a chloromethyl-substituted triazine derivative with applications in organic synthesis and agrochemical research. Its reactive chloromethyl group enables facile functionalization, making it a versatile intermediate for constructing more complex molecular architectures. The compound's triazine core provides stability while allowing selective modifications at multiple sites. It is particularly useful in the development of herbicides and other crop protection agents due to its structural similarity to biologically active triazine compounds. The N-methyl-N-phenyl substitution pattern influences its reactivity profile and solubility characteristics. Proper handling is required due to the presence of the chloromethyl moiety, which is reactive toward nucleophiles. Storage under inert conditions is recommended to maintain stability.

6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine structure

696621-14-4 structure

Product Name:6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine

CAS No:696621-14-4

MF:C₁₁H₁₂ClN₅

MW:249.699480056763

MDL:MFCD04061573

CID:4716151

Update Time:2025-06-07

6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- 6-(chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine
- 6-(Chloromethyl)-N2-methyl-N2-phenyl-1,3,5-triazine-2,4-diamine
- KUC105473N
- STK664366
- BC6253475
- R8290
- A3408/0144531
- 1,3,5-triazine-2,4-diamine, 6-(chloromethyl)-N-methyl-N-phenyl-
- 6-(chloromethyl)-2-N-methyl-2-N-phenyl-1,3,5-triazine-2,4-diamine
- 6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine
- MDL： MFCD04061573
- Inchi： 1S/C11H12ClN5/c1-17(8-5-3-2-4-6-8)11-15-9(7-12)14-10(13)16-11/h2-6H,7H2,1H3,(H2,13,14,15,16)
- InChI Key： RWVCNFFTPYJGEO-UHFFFAOYSA-N
- SMILES： ClCC1=NC(N)=NC(=N1)N(C)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 234
Topological Polar Surface Area: 67.9

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 467.3±47.0 °C at 760 mmHg
Flash Point: 236.4±29.3 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine Pricemore >>

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TRC	C275605-500mg	6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine	696621-14-4		500mg	$ 235.00	2022-04-28
TRC	C275605-1000mg	6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine	696621-14-4		1g	$ 390.00	2022-04-28
TRC	C275605-2000mg	6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine	696621-14-4		2g	$ 615.00	2022-04-28
abcr	AB414381-500 mg	6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine	696621-14-4		500 mg	€172.20	2023-07-19
abcr	AB414381-500mg	6-(Chloromethyl)-N-methyl-N-phenyl-1,3,5-triazine-2,4-diamine; .	696621-14-4		500mg	€173.00	2025-02-19
A2B Chem LLC	AJ08227-500mg	6-(Chloromethyl)-n-methyl-n-phenyl-1,3,5-triazine-2,4-diamine	696621-14-4	>95%	500mg	$384.00	2024-04-19
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